Cas no 4435-38-5 (1,1,4,4-butanetetracarboxylic acid)

• Product Name: 1,1,4,4-butanetetracarboxylic acid
• CAS No: 4435-38-5
• MF: C₈H₁₀O₈
• MW: 234.160203456879
• CID: 929439
• PubChem ID: 151212
• Update Time: 2025-04-19

1,1,4,4-butanetetracarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,1,4,4-butanetetracarboxylic acid
• butane-1,1,4,4-tetracarboxylic acid
• 1,1,4,4-tetracarboxy-butane
• SCHEMBL28123
• 4435-38-5
• DTXSID10196145
• 1,1,4,4-Btca

• Inchi： 1S/C8H10O8/c9-5(10)3(6(11)12)1-2-4(7(13)14)8(15)16/h3-4H,1-2H2,(H,9,10)(H,11,12)(H,13,14)(H,15,16)
• InChI Key： CZORBZCFAPGTNL-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)CCC(C(=O)O)C(=O)O)=O

Computed Properties

• Exact Mass: 234.0375
• Monoisotopic Mass: 234.03756727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 149.2